Cas no 2171683-20-6 (2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoropropanamido]oxy}acetic acid)

• Product Name: 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoropropanamido]oxy}acetic acid
• CAS No: 2171683-20-6
• MF: C₂₀H₁₇F₃N₂O₆
• MW: 438.353996038437
• CID: 6182918
• PubChem ID: 165578600
• Update Time: 2025-05-26

2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoropropanamido]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1541643
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoropropanamido]oxy}acetic acid
• 2171683-20-6

• Inchi： 1S/C20H17F3N2O6/c21-20(22,23)17(18(28)25-31-10-16(26)27)24-19(29)30-9-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1-8,15,17H,9-10H2,(H,24,29)(H,25,28)(H,26,27)
• InChI Key： ORGBJZIFLPWJIC-UHFFFAOYSA-N
• SMILES： FC(C(C(NOCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 438.10387075g/mol
• Monoisotopic Mass: 438.10387075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Additional information on 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoropropanamido]oxy}acetic acid

Recent Advances in the Study of 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoropropanamido]oxy}acetic acid (CAS: 2171683-20-6)

The compound 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoropropanamido]oxy}acetic acid (CAS: 2171683-20-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoropropanamide and fluorenylmethoxycarbonyl (Fmoc) groups, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a protecting group for amino acids, and its incorporation into 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoropropanamido]oxy}acetic acid enhances the stability and solubility of peptide intermediates. Recent publications have demonstrated its efficacy in the synthesis of complex peptides with improved yield and purity, making it a valuable tool for researchers in the field.

In addition to its applications in peptide synthesis, this compound has shown promise in the development of enzyme inhibitors. The trifluoromethyl group is known to enhance the binding affinity and metabolic stability of small molecules, and its presence in this compound has been leveraged to design potent inhibitors for enzymes such as proteases and kinases. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of a novel class of protease inhibitors with potential applications in treating viral infections and cancer.

Another significant advancement is the exploration of this compound in targeted drug delivery systems. Researchers have functionalized nanoparticles with 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoropropanamido]oxy}acetic acid to improve the specificity and efficacy of drug delivery to tumor cells. Preliminary in vitro and in vivo studies have shown promising results, with enhanced cellular uptake and reduced off-target effects compared to conventional delivery methods.

Despite these advancements, challenges remain in the large-scale synthesis and application of this compound. Issues such as cost-effectiveness, scalability, and potential toxicity need to be addressed to fully realize its potential in clinical settings. Ongoing research is focused on optimizing synthetic routes and evaluating the safety profile of derivatives based on this compound.

In conclusion, 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3,3-trifluoropropanamido]oxy}acetic acid (CAS: 2171683-20-6) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its applications in peptide synthesis, enzyme inhibition, and drug delivery highlight its potential to contribute to the development of next-generation therapeutics. Future studies will likely focus on addressing current limitations and expanding its utility in diverse biomedical applications.